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Compound of Interest

Compound Name: Fortunellin

Cat. No.: B1673558 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Fortunellin (Acacetin 7-O-neohesperidoside) is a prominent flavone O-glycoside

found in the fruits of Fortunella margarita, commonly known as the Nagami kumquat.[1] As a

member of the flavonoid family, fortunellin exhibits various potential biological activities,

including antioxidant and anti-inflammatory properties, making it a compound of interest for

research and drug development.[2] This document provides a detailed protocol for the

extraction, isolation, and purification of high-purity fortunellin from Fortunella margarita peels.

The methodology encompasses initial solvent extraction followed by sequential

chromatographic techniques to achieve a high degree of purity.

I. Physicochemical Properties of Fortunellin
A summary of fortunellin's properties is useful for understanding its behavior during extraction

and purification.
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Property Value Reference

Molecular Formula C₂₈H₃₂O₁₄ [3]

Molecular Weight 592.55 g/mol [3]

CAS Number 20633-93-6

Solubility

Soluble in DMSO.[2] Log of

aqueous solubility (logS) is

-3.891 mol/L, indicating it is

more hydrophilic than

hydrophobic.[4]

[2][4]

logP 0.568 [4]

II. Experimental Workflow
The overall process for isolating fortunellin involves a multi-step approach designed to

efficiently extract the compound and progressively remove impurities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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